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Compound of Interest

Compound Name: 4-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1287702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 4-
Bromo-2-chlorobenzotrifluoride, a key intermediate in the synthesis of pharmaceuticals and

agrochemicals.

Core Physicochemical Data
A comprehensive summary of the key quantitative data for 4-Bromo-2-chlorobenzotrifluoride
is presented below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₇H₃BrClF₃ [1][2][3][4][5]

Molecular Weight 259.45 g/mol [1][2][3][4][5]

CAS Number 467435-07-0 [1][3][4]

Appearance
Colorless to almost colorless

clear liquid
[1]

Density 1.76 g/cm³ [1][4]

Refractive Index n20/D 1.51 [1]

IUPAC Name
4-bromo-2-chloro-1-

(trifluoromethyl)benzene
[5]

Experimental Protocols
The determination of the molecular weight of 4-Bromo-2-chlorobenzotrifluoride is typically

achieved through mass spectrometry. A detailed, generalized experimental protocol is provided

below.

Objective: To determine the molecular weight of 4-Bromo-2-chlorobenzotrifluoride using Gas

Chromatography-Mass Spectrometry (GC-MS).

Materials:

4-Bromo-2-chlorobenzotrifluoride sample

High-purity solvent (e.g., dichloromethane or hexane)

GC-MS instrument equipped with a suitable capillary column (e.g., DB-5ms)

Helium carrier gas (99.999% purity)

Microsyringe

Procedure:
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Sample Preparation: Prepare a dilute solution of 4-Bromo-2-chlorobenzotrifluoride in the

chosen solvent (e.g., 1 mg/mL).

GC-MS Instrument Setup:

Set the injector temperature to 250°C.

Set the oven temperature program: initial temperature of 50°C, hold for 2 minutes, then

ramp to 280°C at a rate of 10°C/min, and hold for 5 minutes.

Set the carrier gas (Helium) flow rate to 1 mL/min.

Set the mass spectrometer to scan in the range of 50-500 m/z.

Use electron ionization (EI) at 70 eV.

Injection: Inject 1 µL of the prepared sample into the GC-MS instrument.

Data Acquisition: Acquire the mass spectrum of the eluting peak corresponding to 4-Bromo-
2-chlorobenzotrifluoride.

Data Analysis: Identify the molecular ion peak (M+) in the mass spectrum. The m/z value of

this peak corresponds to the molecular weight of the compound.

Logical Relationship Diagram
The following diagram illustrates the logical relationship between the compound's identity and

its fundamental physicochemical properties.
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4-Bromo-2-chlorobenzotrifluoride

Molecular Formula
C₇H₃BrClF₃

determines

CAS Number
467435-07-0

is identified by

Molecular Weight
259.45 g/mol

calculates to

Click to download full resolution via product page

Caption: Relationship between compound identity and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1287702#4-bromo-2-chlorobenzotrifluoride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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